Gramisterol

• Molecular Formula: C29H48O
• Molecular Weight: 412.7 g/mol
• InChI: InChI=1S/C29H48O/c1-18(2)19(3)8-9-20(4)23-12-13-25-22-10-11-24-21(5)27(30)15-17-29(24,7)26(22)14-16-28(23,25)6/h10,18,20-21,23-27,30H,3,8-9,11-17H2,1-2,4-7H3
• InChIKey: RSMKYRDCCSNYFM-UHFFFAOYSA-N

Gramisterol: Core Identity and Structure

Gramisterol (CAS 1176-52-9, C29H48O, MW 412.69) is a 4α-monomethyl phytosterol, chemically defined as 4α-methyl-5α-ergosta-7,24(28)-dien-3β-ol (also known as 24-methylenelophenol) [1]. It belongs to the phytosterol/triterpenoid class found in rice bran, wheat germ, and various seed oils, and was first isolated and structurally characterized from wheat-germ oil in 1962 [2]. Unlike the far more abundant 4-desmethylsterols (β-sitosterol, campesterol, stigmasterol) that dominate plant sterol profiles, gramisterol is a minor monomethylsterol constituent—representing approximately 48–51% of the 4-monomethylsterol fraction in certain plant kernel fats, a concentration profile that distinguishes it metabolically and analytically from common dietary phytosterols [3]. Its structural backbone contains a Δ7 unsaturation in the B-ring and a Δ24(28) vinylidene group in the side chain, which confer distinct conformational properties relative to the Δ5-sterols that predominate in most plant oils [1].

▸ 4α-Monomethylsterol Distinct Δ7,24(28) diene scaffold for structure-activity and conformational studies.

▸ Signaling tool Reported dual pSTAT3-suppressive/pSTAT1-enhancing profile supports leukemia and immune-endpoint research.

▸ Analytical standard Well-characterized GC-MS/NMR data for monomethylsterol profiling in vegetable oils.

• [1] Suttiarporn, P., et al. (2015). Structures of Phytosterols and Triterpenoids with Potential Anti-Cancer Activity in Bran of Black Non-Glutinous Rice. Nutrients, 7(3), 1672–1687. View Source
• [2] Tamura, T., et al. (1962). Isolation of a New Methylsterol, 'Gramisterol' from Wheat-Germ Oil. Journal of Japan Oil Chemists' Society, 11(8), 415–419. View Source
• [3] Gaydou, E. M., et al. (1987). 4,4-Dimethylsterols, 4-Methylsterols and 4-Demethylsterols of Mangifera indica Kernel Fat. Fette, Seifen, Anstrichmittel, 89(8), 316–319. View Source

Gramisterol: Unique Advantages in Cancer Research

The most prevalent plant sterols—β-sitosterol, campesterol, and stigmasterol—are 4-desmethylsterols that have been extensively studied for cholesterol-lowering and broad anti-proliferative effects, with IC50 values typically in the mid-micromolar to high-micromolar range across various solid tumor cell lines [1]. However, their mechanisms of action often overlap (e.g., NF-κB pathway modulation, general apoptosis induction) and they lack the specific dual pSTAT3-suppressive/pSTAT1-enhancing signaling fingerprint that gramisterol has demonstrated in leukemic cell models [2]. Gramisterol is a 4α-monomethylsterol with a Δ7,24(28) diene system; this structural difference places it in a distinct phytosterol subclass whose biosynthetic and metabolic handling by cells differs from that of the more common Δ5-desmethylsterols. In direct comparative molecular docking studies against skin cancer targets, gramisterol consistently exhibited the strongest binding affinities (−9.1 to −7.4 kcal/mol across EGFR, MAPK3, CDK4, MAPK1, and AR) among 13 N. sativa compounds tested, outperforming closely related 4-monomethylsterols such as cycloeucalenol, obtusifoliol, and lophenol [3]. Therefore, procurement decisions that treat all phytosterols as interchangeable risk selecting a compound with fundamentally weaker target engagement and a different intracellular signaling outcome—particularly in hematological malignancy models where the STAT pathway bifurcation is mechanistically critical.

4-Desmethylsterol mismatch

Common phytosterols (β-sitosterol, campesterol) lack gramisterol’s STAT1 immune-potentiating signaling; mechanisms predominantly involve NF-κB inhibition, which may not replicate the bifurcated STAT outcome in leukemic models.

4-Monomethylsterol rank may not transfer

In silico docking data places gramisterol ahead of cycloeucalenol and lophenol against EGFR/MAPK targets, but biochemical IC50 values and selectivity profiles require independent confirmation for each kinase.

Crude extract vs. pure compound

Gramisterol’s apoptotic activity is intrinsic to the purified molecule; substitution with crude rice bran or wheat-germ fractions introduces variable co-actives (lupeol, cycloeucalenol) that confound dosing and SAR interpretation.

• [1] Bin Sayeed, M. S., et al. (2016). Critical Analysis on Characterization, Systemic Effect, and Therapeutic Potential of Beta-Sitosterol: A Plant-Derived Orphan Phytosterol. Medicines, 3(4), 29. View Source
• [2] Somintara, S., et al. (2016). Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia. PLOS ONE, 11(1), e0146869. View Source
• [3] Bawazeer, S., et al. (2025). Exploring Nigella Sativa's Medicinal Capacity Against Skin Cancer Pathways Using Network Pharmacology and Molecular Docking. Scientific Reports, 15, 34609. View Source

Gramisterol: Key Differentiation Evidence

Comparative Docking Affinity in Skin Cancer Targets

In a 2025 network pharmacology and molecular docking study of 13 Nigella sativa bioactive compounds against skin cancer targets, gramisterol demonstrated the strongest binding affinities across all five key receptors tested. Gramisterol achieved −9.1 kcal/mol for EGFR and MAPK3, −9.0 kcal/mol for CDK4, −8.2 kcal/mol for MAPK1, and −7.4 kcal/mol for AR [1]. By direct comparison within the same study, the closely related 4-monomethylsterol cycloeucalenol, as well as obtusifoliol and lophenol, also exhibited potent interactions with EGFR, MAPK1, MAPK3, and CDK4, but their binding energies were consistently less favorable, with gramisterol ranking first among all 13 compounds evaluated [1].

Docking Affinity Ranking

Head-to-head

−9.1 to −7.4 kcal/mol across EGFR, MAPK3, CDK4, MAPK1, AR

Reported highest in silico affinity among 13 N. sativa compounds; supports target-based screening prioritization.

In silico only; requires biochemical IC₅₀ validation.

Evidence Dimension	In silico binding free energy (ΔG, kcal/mol) against EGFR, MAPK3, CDK4, MAPK1, and AR
Target Compound Data	EGFR: −9.1; MAPK3: −9.1; CDK4: −9.0; MAPK1: −8.2; AR: −7.4 (all in kcal/mol)
Comparator Or Baseline	Cycloeucalenol, Obtusifoliol, Lophenol (within same study; specific per-target values reported but all ranked below gramisterol)
Quantified Difference	Gramisterol ranked #1 among 13 compounds; comparators ranked below gramisterol with less negative ΔG values (exact per-comparator values available in the primary publication)
Conditions	Molecular docking (AutoDock Vina) against crystal structures of AR, CDK4, EGFR, MAPK1, MAPK3; N. sativa compound library of 13 phytochemicals.

Why This Matters

For groups screening phytosterol libraries against kinase-dependent cancers, gramisterol offers the highest predicted target engagement among its 4-monomethylsterol peers, making it the rational first-choice candidate for hit-to-lead progression in EGFR/MAPK pathway-focused projects.

• [1] Bawazeer, S., et al. (2025). Exploring Nigella Sativa's Medicinal Capacity Against Skin Cancer Pathways Using Network Pharmacology and Molecular Docking. Scientific Reports, 15, 34609. View Source

Dual pSTAT3/pSTAT1 Modulation in Leukemic Cells

In the WEHI-3 mouse acute myelogenous leukemia cell model, gramisterol treatment significantly decreased phosphorylated STAT3 (pSTAT3) levels—a transcription factor that drives tumor growth and proliferation—while simultaneously enhancing pSTAT1 transcriptional signaling, which controls proliferation and function of hematopoietic immune cells [1]. Western blot analysis confirmed that gramisterol alone suppressed pSTAT3 activation; the combination of gramisterol with IFN-γ further enhanced this suppression and synergistically elevated pSTAT1 in spleen and peritoneal cells [1]. This dual STAT3-suppressive/STAT1-enhancing profile is NOT a documented feature of β-sitosterol, campesterol, or stigmasterol, whose anti-cancer mechanisms are predominantly associated with NF-κB pathway inhibition, cell cycle arrest, and general apoptosis induction without the immune-potentiating STAT1 component [2].

pSTAT3/STAT1 Modulation

Class-level inference

Decreased pSTAT3 + enhanced pSTAT1 in WEHI-3 leukemic model

Mechanistic divergence from common 4-desmethylsterols; supports immune-endpoint leukemia studies.

No direct comparative study with β-sitosterol; inferred from separate literature.

Evidence Dimension	pSTAT3 suppression and pSTAT1 activation in leukemic cell and in vivo mouse spleen/peritoneal models
Target Compound Data	Gramisterol decreased pSTAT3 (relative expression shown as mean ± SEM in triplicate Western blots) and increased pSTAT1 in both spleen and peritoneal cells from leukemic mice [1]
Comparator Or Baseline	β-sitosterol, campesterol, stigmasterol — no published evidence of dual pSTAT3/STAT1 modulation; predominant mechanisms are NF-κB inhibition and general apoptosis [2]
Quantified Difference	Mechanistic divergence: gramisterol alone produces a bifurcated STAT signaling outcome (tumor-suppressive + immune-enhancing) not replicated by common 4-desmethylsterols
Conditions	In vitro WEHI-3 cells; Western blot with β-actin internal control; in vivo BALB/c leukemic mouse model with intraperitoneal WEHI-3 transplantation.

Why This Matters

Researchers developing immunocompetent leukemia models or evaluating compounds that simultaneously attack tumor cells while preserving/boosting host immunity should prioritize gramisterol over common phytosterols that lack the pSTAT1 immune-supportive component.

• [1] Somintara, S., et al. (2016). Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia. PLOS ONE, 11(1), e0146869. View Source
• [2] Bin Sayeed, M. S., et al. (2016). Critical Analysis on Characterization, Systemic Effect, and Therapeutic Potential of Beta-Sitosterol: A Plant-Derived Orphan Phytosterol. Medicines, 3(4), 29. View Source

Sub-G1 Arrest & Apoptosis vs. Crude Fraction in AML

In the same PLOS ONE study, the unsaponified Riceberry rice bran fraction (RBDS) showed anti-proliferative activity against WEHI-3 cells with sub-fraction IC50 values ranging from 2.80 to 467.11 μg/mL at 24 h [1]. The pure gramisterol isolated from this fraction was identified as one of the key active constituents present in the two most potent sub-fractions (IC50 = 2.80 and 32.89 μg/mL), alongside lupeol, cycloeucalenol, and lupenone [1]. When tested as a purified compound, gramisterol exerted sub-G1 phase cell cycle arrest, decreased cyclin D1 and cyclin E, suppressed cellular DNA synthesis and mitotic division, reduced anti-apoptotic Bcl-2 protein, and increased pro-apoptotic p53 and Bax with activation of caspase-3 [2]. Importantly, the pure compound's mechanistic profile (intrinsic apoptosis pathway engagement) was demonstrated independently of the crude RBDS mixture, confirming that gramisterol is a principal active entity rather than merely a correlative constituent [2].

Sub-G1 Arrest & Apoptosis

Cross-study comparable

Identified in sub-fractions with IC₅₀ 2.80–32.89 µg/mL; induced sub-G1 arrest, caspase-3 activation

Pure gramisterol recapitulates crude fraction’s apoptotic activity; confirms intrinsic bioactivity for reproducible dosing.

MTT assay at 24 h; WEHI-3 cells.

Evidence Dimension	Anti-proliferative potency and mechanism in WEHI-3 leukemic cells
Target Compound Data	Gramisterol identified in sub-fractions with IC50 = 2.80 and 32.89 μg/mL (24 h); induced sub-G1 arrest, caspase-3 activation, Bcl-2 decrease, p53/Bax increase [1][2]
Comparator Or Baseline	RBDS crude fraction (IC50 range 2.80–467.11 μg/mL across 4 sub-fractions); campesterol, stigmasterol, β-sitosterol present in less active sub-fractions [1]
Quantified Difference	Gramisterol co-localized with the most potent anti-proliferative sub-fractions (~2.80 μg/mL IC50) while common desmethylsterols were found in less active fractions
Conditions	WEHI-3 mouse myelomonocytic leukemia cell line; MTT assay at 24 h; sub-fractionation by RP-HPLC followed by NP-HPLC; structural confirmation by GC-MS, LC-MS, and NMR.

Why This Matters

For procurement, this evidence confirms that gramisterol's bioactivity is intrinsic to the purified molecule and not dependent on synergy within a crude extract—critical for reproducible dosing in mechanistic studies and structure-activity relationship (SAR) programs.

• [1] Suttiarporn, P., et al. (2015). Structures of Phytosterols and Triterpenoids with Potential Anti-Cancer Activity in Bran of Black Non-Glutinous Rice. Nutrients, 7(3), 1672–1687. View Source
• [2] Somintara, S., et al. (2016). Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia. PLOS ONE, 11(1), e0146869. View Source

Structural Differentiation: Δ7,24(28) Diene vs. Δ5-Sterols

The original isolation paper from 1962 established that gramisterol possesses a Δ7,24(28)-ergostadien-3β-ol skeleton with a 4α-methyl substituent, confirmed by NMR, IR, and UV spectroscopy [1]. A key differential physical-chemical parameter was the molecular rotation difference between gramisteryl acetate and free gramisterol, calculated as +126°. This value was reported as 'obviously greater than the molecular rotation difference of any sterol series (in a narrow sense) excluding Δ5,7-sterols' [1]. The Liebermann-Burchard reaction of gramisterol developed blue color more deeply and more rapidly than Δ7-stenol, providing a colorimetric differentiation from Δ7-monounsaturated sterols [1]. Gramisterol showed no UV absorption maximum above 220 mμ, in contrast to Δ5,7-diene sterols which absorb in the 260–280 nm range [1].

Structural Differentiation

Supporting evidence

Δ7,24(28) diene; 4α-methyl; mol. rotation difference +126°

Distinctive physicochemical markers for identity confirmation vs. Δ5 and Δ7 sterols.

Based on 1962 isolation and spectroscopic characterization.

Evidence Dimension	Molecular rotation difference (acetate minus free sterol); Liebermann-Burchard reactivity; UV absorption characteristics
Target Compound Data	Gramisterol: mp 169°C, [α]₅₉₀ +0.5°; acetate mp 152°C, [α]₅₉₀ +28.1°; molecular rotation difference +126°, rapid deep-blue Liebermann-Burchard reaction, no UV maximum above 220 mμ
Comparator Or Baseline	Δ7-stenol (slower, shallower Liebermann-Burchard color); Δ5,7-sterols (UV absorption 260–280 nm); other sterol series with smaller molecular rotation differences
Quantified Difference	+126° molecular rotation difference vs. systematically lower values for other sterol classes; qualitative colorimetric differentiation vs. Δ7-stenol
Conditions	Original isolation from wheat-germ oil unsaponifiable fraction; digitonin precipitation; chromatographic separation; NMR at 40 Mc; IR and UV spectroscopy.

Why This Matters

For analytical chemistry and quality control laboratories, these distinctive physical-chemical properties provide unambiguous identity confirmation of gramisterol versus other phytosterols in raw material verification and purity assessment protocols.

• [1] Tamura, T., et al. (1962). Isolation of a New Methylsterol, 'Gramisterol' from Wheat-Germ Oil. Journal of Japan Oil Chemists' Society, 11(8), 415–419. View Source

Gramisterol: Evidence-Based Applications

AML: Combined Tumor Cytotoxicity and Immune Support

In acute myelogenous leukemia (AML) models where chemotherapy-induced immunosuppression is a confounding variable, gramisterol's dual ability to suppress pSTAT3-driven tumor proliferation while enhancing pSTAT1-mediated immune cell function (IFN-γ production, CD3+/CD19+/CD11b+ cell elevation) makes it uniquely suited among phytosterols [1]. Common phytosterols such as β-sitosterol and stigmasterol have not demonstrated this STAT1 immune-potentiating component, limiting their translational relevance in immunocompetent AML mouse models [2]. Procurement of gramisterol rather than generic phytosterol mixtures enables researchers to isolate the STAT3/STAT1 bifurcation mechanism without confounding signals from structurally related but mechanistically distinct sterols.

Kinase-Targeted Virtual Screening Campaigns

For computational chemistry groups performing structure-based virtual screening against the EGFR/MAPK/CDK4/AR kinase panel, gramisterol represents the strongest-docking phytosterol hit identified to date, with binding energies of −9.1 to −7.4 kcal/mol across five clinically validated cancer targets [1]. Its consistent ranking above cycloeucalenol, obtusifoliol, and lophenol in the same docking study provides a rational basis for prioritizing gramisterol as the primary 4-monomethylsterol scaffold for hit expansion, molecular dynamics refinement, and subsequent in vitro validation against kinase-dependent cancer lines [1].

4-Monomethylsterol Analytical Reference Standard

Gramisterol is a predominant component of the 4-monomethylsterol fraction in numerous vegetable oils (including sesame, olive, mango kernel, and cucurbit seed oils), constituting up to 48–51% of this fraction in certain sources [1]. Its well-characterized GC-MS fragmentation pattern (molecular ion at m/z 412, diagnostic fragments at m/z 269 [M-side chain-CH₃-2H]⁺) and NMR spectral assignments provide a robust analytical reference for food authentication, adulteration detection, and phytosterol profiling laboratories [2]. Unlike the more abundant 4-desmethylsterols (β-sitosterol, campesterol, stigmasterol) that saturate most reference standard catalogs, gramisterol fills a niche analytical need for monomethylsterol quantification [1].

SAR: C-4 Methylation & Δ7 Unsaturation Effects

The structural features of gramisterol—specifically the 4α-methyl group and the Δ7 unsaturation in the B-ring—are absent in the most studied phytosterols (β-sitosterol, campesterol, stigmasterol), providing a natural scaffold for structure-activity relationship studies probing how C-4 methylation status and B-ring saturation influence target binding and cellular pharmacology [1]. The molecular docking data showing gramisterol's superior EGFR and MAPK3 binding (−9.1 kcal/mol) versus desmethyl and dimethyl analogs suggests that the monomethyl-Δ7 configuration may optimize hydrophobic packing with kinase active sites, a hypothesis that can be systematically tested using gramisterol as the lead template [2].

Application

Selection Property

Validation Focus

Leukemia cell-model studies with immune-endpoint monitoring

pSTAT3/STAT1 bifurcation profile

STAT pathway endpoint analysis, immune-cell population monitoring

Kinase-targeted virtual screening campaigns

In silico EGFR/MAPK/CDK4/AR binding profile

Biochemical kinase inhibition assay validation

Phytosterol profiling and food authentication

GC-MS/NMR 4-monomethylsterol reference data

Monomethylsterol quantification in vegetable oils

C-4 methylation & B-ring unsaturation SAR

4α-methyl, Δ7 scaffold versus Δ5-desmethylsterols

Target binding and cellular pharmacology comparison

• [1] Somintara, S., et al. (2016). Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia. PLOS ONE, 11(1), e0146869. View Source
• [2] Bin Sayeed, M. S., et al. (2016). Critical Analysis on Characterization, Systemic Effect, and Therapeutic Potential of Beta-Sitosterol: A Plant-Derived Orphan Phytosterol. Medicines, 3(4), 29. View Source